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Compound of Interest

Compound Name: Massoia Lactone

Cat. No.: B031516

The following guide provides essential safety and logistical information for the proper disposal
of Massoia Lactone, tailored for researchers, scientists, and drug development professionals.
Adherence to these procedures is critical to ensure personal safety and environmental
protection.

Immediate Safety Considerations

Massoia Lactone is classified as a substance that can cause skin irritation, serious eye
irritation, and may trigger an allergic skin reaction.[1][2][3] Some classifications also indicate it
is harmful if swallowed and very toxic to aquatic life with long-lasting effects.[4] Therefore,
appropriate personal protective equipment (PPE) must be worn at all times when handling this
chemical.

Recommended Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side shields or goggles.[1]

» Hand Protection: Wear suitable, chemically resistant, impervious gloves.[1][5]

» Body Protection: Use long-sleeved, impervious clothing to protect against skin contact.[1][5]

o Respiratory Protection: In case of insufficient ventilation or when vapor/mist is generated,
wear a suitable respirator.[1][4]
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Chemical and Physical Properties

A summary of key quantitative data for Massoia Lactone is provided below. This information is
crucial for understanding its behavior and for safe handling during disposal procedures.

Property Value

Chemical Formula C10H1602

Molar Mass 168.23 - 168.24 g/mol
Appearance Colorless to pale yellow liquid
Density 0.975 - 0.992 g/cm3 (at 20°C)
Boiling Point 286-287 °C (547-549 °F)
Flash Point > 93 °C (> 200 °F)

Vapor Pressure 0.0006 kPa (at 25 °C)

Sources:[2][6][7][8]

Disposal and Spill Management Protocols

Disposal of Massoia Lactone and its contaminated materials must be treated as hazardous
waste and conducted in strict accordance with all local, regional, and national environmental
regulations.[1][2]

Protocol for Disposal of Unused Massoia Lactone

» Do Not Dispose Down the Drain: Never discharge Massoia Lactone into sewers or
waterways, as it is toxic to aquatic life.[4][9]

o Consult Regulations: Refer to local, state, and federal regulations for chemical waste
disposal.

e Use a Licensed Waste Disposal Contractor: Dispose of the chemical and its container
through an approved and licensed waste disposal company.[1][4][5] The material must be
properly labeled for transport and disposal.
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» Container Disposal: Do not reuse empty containers.[1] They should be triple-rinsed (if
appropriate for the container type and subsequent disposal method) and disposed of through
the same hazardous waste stream as the chemical.

Experimental Protocol for Small Spill Cleanup

This protocol details the methodology for managing a small laboratory spill of Massoia
Lactone.

o Ensure Safety: Evacuate non-essential personnel. Ensure the area is well-ventilated.
Remove all sources of ignition as the substance is a combustible liquid.[2][5][9]

o Wear Full PPE: Don the appropriate PPE as described above (goggles, gloves, protective
clothing).

o Containment: Prevent the spill from spreading further or entering drains.[2][5]

o Absorption: Cover the spill with an inert, non-combustible absorbent material such as dry
clay, sand, vermiculite, or commercial sorbents.[2]

o Collection: Carefully sweep or scoop up the absorbed material and place it into a suitable,
closed, and clearly labeled container for hazardous waste disposal.[5]

o Decontamination: Clean the spill area thoroughly with soap and water.

» Disposal: Dispose of the sealed container, contaminated gloves, and any other cleanup
materials as hazardous waste through an approved disposal plant.[5]

Experimental Protocol for Large Spill Management

o Evacuate and Secure: Immediately evacuate personnel to a safe area, keeping people
upwind of the spill.[1] Secure the area and prevent entry.

o Contact Emergency Services: Notify your institution's environmental health and safety (EHS)
department and, if necessary, local emergency services.

» Containment: If it can be done without risk, stop the flow of the material. Dike the spilled
material to prevent it from spreading or entering drains.[2] A plastic sheet can be used to
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cover the spill to prevent spreading.[2]

o Cleanup: Cleanup should only be performed by trained personnel equipped with the
appropriate PPE and respiratory protection. The same absorption and collection methods as

for small spills apply, but on a larger scale.

» Disposal: All collected waste and contaminated materials must be disposed of in accordance

with regulations for hazardous waste.[2]

Logical Workflow for Disposal and Spill Response

The following diagram illustrates the decision-making process for the safe handling and
disposal of Massoia Lactone waste and spills.
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Caption: Disposal and Spill Response Workflow for Massoia Lactone.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b031516?utm_src=pdf-body-img
https://www.benchchem.com/product/b031516?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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